3-(3-Fluoro-2-methylphenyl)-5-trifluoromethylbenzoic acid, 95%
Overview
Description
3-(3-Fluoro-2-methylphenyl)-5-trifluoromethylbenzoic acid, 95%, commonly referred to as 3F-Methyl-5TFA, is a fluorinated aromatic carboxylic acid widely used in scientific research. It has been used in a variety of applications, including as a synthetic intermediate, as a catalyst in organic synthesis, and as a reagent in biochemistry and molecular biology. It is also used as a model compound for studying the physical and chemical properties of fluorinated aromatic compounds.
Scientific Research Applications
3F-Methyl-5TFA has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in organic synthesis, and as a model compound for studying the physical and chemical properties of fluorinated aromatic compounds. It has also been used as a precursor for the synthesis of other fluorinated aromatic compounds, such as 3-fluoro-2-methylbenzamide and 3-fluoro-2-methylbenzyl alcohol.
Mechanism of Action
The mechanism of action of 3F-Methyl-5TFA is not well understood. However, it is believed to act as an acid-base catalyst in organic synthesis, and as a proton acceptor in biochemistry and molecular biology. It is also believed to interact with other molecules, such as proteins, to form complexes that can affect biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3F-Methyl-5TFA are not well understood. However, it is believed to interact with proteins and other molecules to form complexes that can affect biochemical and physiological processes. It has been shown to inhibit the growth of certain bacteria and fungi, and to have an antifungal effect in certain plant species.
Advantages and Limitations for Lab Experiments
3F-Methyl-5TFA has a number of advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized from commercially available starting materials. It is also stable under a variety of conditions, making it suitable for use in a variety of experiments. However, it is important to note that 3F-Methyl-5TFA is a strong acid, and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 3F-Methyl-5TFA in scientific research. It could be used as a catalyst in organic synthesis, as a precursor for the synthesis of other fluorinated aromatic compounds, or as a model compound for studying the physical and chemical properties of fluorinated aromatic compounds. It could also be used in the synthesis of pharmaceuticals, agrochemicals, or other compounds of interest. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 3F-Methyl-5TFA.
Synthesis Methods
3F-Methyl-5TFA is typically synthesized via a two-step synthesis process. The first step involves the reaction of 3-fluoro-2-methylbenzoic acid with trifluoromethanesulfonic anhydride (TFSA) to form the trifluoromethyl ester of 3-fluoro-2-methylbenzoic acid. The second step involves the reaction of the trifluoromethyl ester of 3-fluoro-2-methylbenzoic acid with methanol to form 3F-Methyl-5TFA. Both steps are typically performed in aqueous media at room temperature.
properties
IUPAC Name |
3-(3-fluoro-2-methylphenyl)-5-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F4O2/c1-8-12(3-2-4-13(8)16)9-5-10(14(20)21)7-11(6-9)15(17,18)19/h2-7H,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNPDMIHFMRDEHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20689270 |
Source
|
| Record name | 3'-Fluoro-2'-methyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261971-89-4 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 3′-fluoro-2′-methyl-5-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261971-89-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Fluoro-2'-methyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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